Cas no 1172763-25-5 (methyl 4-({5-(4-methylphenyl)methyl-1,3,4-oxadiazol-2-yl}carbamoyl)benzoate)

• Product Name: methyl 4-({5-(4-methylphenyl)methyl-1,3,4-oxadiazol-2-yl}carbamoyl)benzoate
• CAS No: 1172763-25-5
• MF: C₁₉H₁₇N₃O₄
• MW: 351.355984449387
• CID: 5981753
• PubChem ID: 43973208
• Update Time: 2025-05-22

methyl 4-({5-(4-methylphenyl)methyl-1,3,4-oxadiazol-2-yl}carbamoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-({5-(4-methylphenyl)methyl-1,3,4-oxadiazol-2-yl}carbamoyl)benzoate
• Benzoic acid, 4-[[[5-[(4-methylphenyl)methyl]-1,3,4-oxadiazol-2-yl]amino]carbonyl]-, methyl ester
• 1172763-25-5
• AKOS024643326
• methyl 4-((5-(4-methylbenzyl)-1,3,4-oxadiazol-2-yl)carbamoyl)benzoate
• methyl 4-[[5-[(4-methylphenyl)methyl]-1,3,4-oxadiazol-2-yl]carbamoyl]benzoate
• CCG-286528
• methyl 4-({5-[(4-methylphenyl)methyl]-1,3,4-oxadiazol-2-yl}carbamoyl)benzoate
• F2368-0951

• Inchi： 1S/C19H17N3O4/c1-12-3-5-13(6-4-12)11-16-21-22-19(26-16)20-17(23)14-7-9-15(10-8-14)18(24)25-2/h3-10H,11H2,1-2H3,(H,20,22,23)
• InChI Key： AKADNKNODHUDQK-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C(NC2=NN=C(CC3=CC=C(C)C=C3)O2)=O)C=C1

Computed Properties

• Exact Mass: 351.12190603g/mol
• Monoisotopic Mass: 351.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 94.3Ų

Experimental Properties

• Density: 1.295±0.06 g/cm3(Predicted)
• pka: 10.03±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-({5-(4-methylphenyl)methyl-1,3,4-oxadiazol-2-yl}carbamoyl)benzoate

Recent Advances in the Study of Methyl 4-({5-(4-methylphenyl)methyl-1,3,4-oxadiazol-2-yl}carbamoyl)benzoate (CAS: 1172763-25-5)

The compound methyl 4-({5-(4-methylphenyl)methyl-1,3,4-oxadiazol-2-yl}carbamoyl)benzoate (CAS: 1172763-25-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of methyl 4-({5-(4-methylphenyl)methyl-1,3,4-oxadiazol-2-yl}carbamoyl)benzoate as a promising scaffold for drug development. Its unique structural features, including the 1,3,4-oxadiazole ring and the methyl benzoate moiety, contribute to its ability to interact with various biological targets. Researchers have synthesized and evaluated this compound for its efficacy in inhibiting key enzymes involved in inflammatory and oncogenic pathways.

In a study published in the Journal of Medicinal Chemistry, the compound demonstrated potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and cancer. The researchers employed molecular docking studies to elucidate the binding interactions between the compound and the active site of COX-2, revealing strong hydrogen bonding and hydrophobic interactions. These findings suggest that methyl 4-({5-(4-methylphenyl)methyl-1,3,4-oxadiazol-2-yl}carbamoyl)benzoate could serve as a lead compound for the development of novel anti-inflammatory and anti-cancer agents.

Another area of interest is the compound's potential as an antimicrobial agent. A recent study in the European Journal of Medicinal Chemistry reported that methyl 4-({5-(4-methylphenyl)methyl-1,3,4-oxadiazol-2-yl}carbamoyl)benzoate exhibited significant activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential metabolic pathways.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of methyl 4-({5-(4-methylphenyl)methyl-1,3,4-oxadiazol-2-yl}carbamoyl)benzoate. Current research is focused on modifying the compound's structure to enhance its bioavailability and reduce potential toxicity. For instance, a recent patent application disclosed derivatives of the compound with improved solubility and metabolic stability, paving the way for further preclinical development.

In conclusion, methyl 4-({5-(4-methylphenyl)methyl-1,3,4-oxadiazol-2-yl}carbamoyl)benzoate (CAS: 1172763-25-5) represents a versatile and promising candidate for therapeutic development. Its diverse biological activities and potential for structural optimization make it a valuable subject of ongoing research in chemical biology and medicinal chemistry. Future studies should focus on elucidating its mechanisms of action in greater detail and advancing its development through preclinical and clinical trials.